2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• IUPAC Name: 2-amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• InChI: InChI=1S/C14H16ClNO3/c1-19-10-3-2-8(15)4-9(10)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key: YSIAYEIAZNXFCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C23CC(C2)(C3)C(C(=O)O)N
• Molecular Formula: C14H16ClNO3
• Molecular Weight: 281.73 g/mol

Description

2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, also known as LY404039, is a selective mGluR2/3 receptor agonist. It has been widely studied for its potential therapeutic effects in the treatment of various neurological disorders.

Mechanism of Action

2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid acts as a selective agonist of the metabotropic glutamate receptors mGluR2/3. These receptors are widely distributed throughout the brain and are involved in the regulation of glutamate neurotransmission, which plays a critical role in various neurological processes, including learning and memory, synaptic plasticity, and neuroprotection.
Biochemical and Physiological Effects
2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been shown to modulate glutamate neurotransmission and exert neuroprotective effects in various animal models of neurological disorders. It has also been shown to improve cognitive function and reduce anxiety and depression-like behavior in animal models.

Advantages and Limitations for Lab Experiments

2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has several advantages as a research tool for investigating the role of mGluR2/3 receptors in neurological disorders. It has high selectivity and potency for these receptors and can be administered systemically or locally to target specific brain regions. However, its use in laboratory experiments is limited by its short half-life and poor solubility, which can make dosing and administration challenging.

Future Directions

Future research on 2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid could focus on optimizing its pharmacokinetic properties to improve its efficacy and reduce its side effects. It could also be used as a tool to investigate the role of mGluR2/3 receptors in various neurological processes, including synaptic plasticity, neuroprotection, and cognitive function. Additionally, it could be investigated as a potential therapeutic agent for the treatment of various neurological disorders, including schizophrenia, anxiety, depression, and addiction.

Synthesis Methods

2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid can be synthesized using a multi-step process involving the reaction of 2-(5-chloro-2-methoxyphenyl)ethylamine with bicyclo[1.1.1]pentan-1-one, followed by a series of chemical transformations to introduce the amino and carboxylic acid functional groups.

Scientific Research Applications

2-Amino-2-[3-(5-chloro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been extensively studied for its potential therapeutic effects in the treatment of various neurological disorders, including schizophrenia, anxiety, depression, and addiction. It has also been investigated for its potential neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.